2-benzyl-N-[1-(2-pyrimidinyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-benzyl-N-(1-pyrimidin-2-ylpiperidin-3-yl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C20H21N5OS/c26-19(17-14-27-18(24-17)12-15-6-2-1-3-7-15)23-16-8-4-11-25(13-16)20-21-9-5-10-22-20/h1-3,5-7,9-10,14,16H,4,8,11-13H2,(H,23,26)
• InChI Key: SYIRBFWZEUUBLU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CC=N2)NC(=O)C3=CSC(=N3)CC4=CC=CC=C4
• Molecular Formula: C20H21N5OS
• Molecular Weight: 379.5 g/mol

Description

2-benzyl-N-[1-(2-pyrimidinyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery. This compound is also known as BPTC and has a molecular formula of C24H26N6OS.

Mechanism of Action

The mechanism of action of 2-benzyl-N-[1-(2-pyrimidinyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide involves its ability to inhibit the activity of protein kinase CK2. This enzyme is involved in many cellular processes, including cell growth, proliferation, and differentiation. By inhibiting the activity of CK2, BPTC can disrupt these processes and potentially lead to the inhibition of tumor growth and the treatment of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-benzyl-N-[1-(2-pyrimidinyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide are still being studied. However, it has been shown that this compound can inhibit the activity of protein kinase CK2, which can potentially lead to the inhibition of tumor growth and the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-benzyl-N-[1-(2-pyrimidinyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide in lab experiments include its potential as a potent inhibitor of protein kinase CK2, which makes it a valuable tool for studying the role of this enzyme in various cellular processes. However, the limitations of using BPTC in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 2-benzyl-N-[1-(2-pyrimidinyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide. These include:
1. Further studies to determine the safety and efficacy of this compound as a therapeutic agent for the treatment of various diseases.
2. Investigation of the potential of BPTC as a tool for studying the role of protein kinase CK2 in various cellular processes.
3. Development of new synthetic methods for the production of this compound.
4. Investigation of the potential of BPTC as a lead compound for the development of new drugs with improved potency and selectivity.
In conclusion, 2-benzyl-N-[1-(2-pyrimidinyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its ability to act as a potent inhibitor of protein kinase CK2 makes it a valuable tool for studying the role of this enzyme in various cellular processes and potentially lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-benzyl-N-[1-(2-pyrimidinyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide involves the reaction of 2-amino-4-benzylthiazole with 1-(2-chloropyrimidin-5-yl)piperidine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with an appropriate amine to yield the final product.

Scientific Research Applications

2-benzyl-N-[1-(2-pyrimidinyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been investigated for its ability to act as a potent inhibitor of protein kinase CK2, which is an enzyme that plays a crucial role in many cellular processes. In pharmacology, BPTC has been studied for its potential use as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.